Cas no 946311-60-0 (8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946311-60-0
• MF: C₁₇H₂₁N₅O₄
• MW: 359.379743337631
• CID: 6338908
• PubChem ID: 44041480
• Update Time: 2025-07-16

8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• AKOS024651115
• 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 946311-60-0
• F2482-0210
• 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide

• Inchi： 1S/C17H21N5O4/c1-3-26-13-6-4-12(5-7-13)21-8-9-22-16(25)14(19-20-17(21)22)15(24)18-10-11(2)23/h4-7,11,23H,3,8-10H2,1-2H3,(H,18,24)
• InChI Key： ZXDQYPCILXEEGY-UHFFFAOYSA-N
• SMILES： O=C1C(C(NCC(C)O)=O)=NN=C2N1CCN2C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 359.15935417g/mol
• Monoisotopic Mass: 359.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Introduction to 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946311-60-0)

8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946311-60-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazotriazine derivatives and has been extensively studied for its pharmacological properties and biological activities. The unique structural features of this compound make it a promising candidate for various drug development initiatives.

The molecular structure of 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide includes an imidazotriazine core with a 4-ethoxyphenyl substituent and an N-(2-hydroxypropyl) group attached to the carboxamide moiety. These functional groups contribute to the compound's solubility, stability, and biological activity. The presence of the hydroxyl group in the N-substituent enhances the compound's ability to form hydrogen bonds, which is crucial for its interactions with biological targets.

Recent research has focused on the potential of 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide as an antitumor agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide effectively inhibited the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing apoptosis and cell cycle arrest.

In addition to its antitumor properties, 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound significantly reduced inflammation in a murine model of acute lung injury. The mechanism underlying this anti-inflammatory activity is believed to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide has also been studied to evaluate its suitability for clinical applications. Preliminary data indicate that this compound has favorable absorption and distribution properties. It is rapidly absorbed following oral administration and distributes well into tissues. However, further studies are needed to optimize its bioavailability and reduce potential side effects.

To enhance the therapeutic potential of 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide, researchers are exploring various strategies such as prodrug design and nanoparticle formulations. These approaches aim to improve the compound's stability and delivery to target sites while minimizing systemic toxicity. For example, a recent study published in Biomaterials demonstrated that encapsulating this compound in biodegradable nanoparticles significantly enhanced its antitumor efficacy in vivo.

In conclusion, 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2，1-c][1，2，4]triazine -3-carboxamide (CAS No. 946311 - 60 - 0) represents a promising lead compound for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive candidate for further preclinical and clinical investigations. Continued research into this compound's mechanisms of action and optimization strategies will likely contribute to advancements in drug discovery and development within the pharmaceutical industry.